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Compound of Interest

Compound Name: Di-tert-butyl 3,3'-Iminodipropionate

Cat. No.: B134915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Di-tert-butyl 3,3'-iminodipropionate is a valuable secondary amine building block in organic

synthesis, particularly in the development of novel pharmaceuticals and functional materials. Its

structure, featuring two sterically hindered tert-butyl ester groups, allows for selective

manipulation of the central amine functionality. This technical guide provides a comprehensive

overview of the synthesis and characterization of Di-tert-butyl 3,3'-iminodipropionate,

including a detailed, generalized experimental protocol, and a summary of its key

physicochemical and spectroscopic properties.

Introduction
Di-tert-butyl 3,3'-iminodipropionate serves as a versatile intermediate in the synthesis of a

wide array of complex organic molecules. The presence of the tert-butyl ester moieties

provides robust protection of the carboxylic acid functionalities, enabling chemists to perform a

variety of transformations on the secondary amine, such as alkylation, acylation, and arylation.

This technical guide outlines a common synthetic route to this compound and details its

analytical characterization.
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A prevalent method for the synthesis of Di-tert-butyl 3,3'-iminodipropionate is the aza-

Michael addition of ammonia to tert-butyl acrylate. This reaction is a conjugate addition of an

amine to an α,β-unsaturated carbonyl compound.

Proposed Synthesis Pathway
Caption: Proposed reaction pathway for the synthesis of Di-tert-butyl 3,3'-Iminodipropionate
via a double aza-Michael addition.

Experimental Protocol (Generalized)
This protocol is a generalized procedure based on the principles of the aza-Michael addition

reaction and may require optimization for specific laboratory conditions.[1][2][3][4][5]

Materials:

tert-Butyl acrylate

Ammonia (solution in methanol or other suitable solvent)

Methanol (or other suitable solvent)

Sodium sulfate (anhydrous)

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve tert-butyl

acrylate (2.0 equivalents) in a suitable solvent such as methanol.

Addition of Ammonia: Cool the solution in an ice bath. Slowly add a solution of ammonia (1.0

equivalent) in the same solvent to the stirred solution of tert-butyl acrylate. The reaction is

typically exothermic.
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Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir

for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Workup: Once the reaction is complete, remove the solvent under reduced pressure using a

rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel to yield Di-tert-butyl 3,3'-iminodipropionate as a colorless to

pale yellow liquid.

Characterization Data
Physicochemical Properties

Property Value Reference

Molecular Formula C₁₄H₂₇NO₄ [6]

Molecular Weight 273.37 g/mol [6]

CAS Number 128988-04-5 [7]

Physical State Liquid [6]

Purity >97.0% (GC) [6]

Spectroscopic Data
¹H-NMR Spectroscopy

A ¹H-NMR spectrum for Di-tert-butyl 3,3'-iminodipropionate is available from commercial

suppliers. The spectrum is consistent with the proposed structure.
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~2.8 t 4H -NH-CH₂-CH₂-

~2.4 t 4H -CH₂-CH₂-C(O)O-

~1.4 s 18H -C(CH₃)₃

~1.8 (broad s) 1H -NH-

Note:The chemical shift of the N-H proton can be variable and may appear as a broad singlet.

¹³C-NMR Spectroscopy

Specific ¹³C-NMR data for Di-tert-butyl 3,3'-iminodipropionate is not readily available in

public spectral databases. However, based on the structure, the following approximate

chemical shifts can be predicted:

Predicted Chemical Shift (ppm) Assignment

~172 C=O (ester carbonyl)

~80 -C(CH₃)₃

~45 -NH-CH₂-CH₂-

~36 -CH₂-CH₂-C(O)O-

~28 -C(CH₃)₃

Infrared (IR) Spectroscopy

A specific experimental IR spectrum for Di-tert-butyl 3,3'-iminodipropionate is not available

in the searched public databases. The expected characteristic absorption bands are:
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Wavenumber (cm⁻¹) Functional Group

~3350-3300 (weak, broad) N-H stretch (secondary amine)

~2970-2850 C-H stretch (alkane)

~1730 (strong) C=O stretch (ester)

~1150 (strong) C-O stretch (ester)

Mass Spectrometry (MS)

Experimental mass spectrometry data for Di-tert-butyl 3,3'-iminodipropionate is not readily

available in public databases. The expected molecular ion peak [M]⁺ in an electron ionization

(EI) mass spectrum would be at m/z = 273. Common fragmentation patterns would likely

involve the loss of tert-butyl groups (-57) and the ester functionalities.

Experimental Workflow
Caption: General experimental workflow for the synthesis and characterization of Di-tert-butyl
3,3'-Iminodipropionate.

Conclusion
This technical guide provides a foundational understanding of the synthesis and

characterization of Di-tert-butyl 3,3'-iminodipropionate. The aza-Michael addition of

ammonia to tert-butyl acrylate offers a straightforward route to this valuable synthetic

intermediate. While complete spectroscopic data is not universally available, the provided

information and predicted spectral characteristics offer a solid basis for researchers and

professionals in the fields of chemistry and drug development to synthesize, identify, and utilize

this compound in their work. Further experimental validation of the predicted spectroscopic

data is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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